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Compound of Interest

Compound Name:
(3-Ethoxy-5-methylpyridin-4-

yl)boronic acid

CAS No.: 1315353-36-6

Cat. No.: B596035

Get Quote

In modern drug discovery, the functionalization of the pyridine core is a cornerstone strategy for

modulating physicochemical properties, improving aqueous solubility, and tuning target binding

affinity. (3-Ethoxy-5-methylpyridin-4-yl)boronic acid (CAS 1315353-36-6) represents a

highly specialized, sterically encumbered building block.

Unlike simple phenylboronic acids, 4-pyridinylboronic acids are notoriously challenging to

handle due to their susceptibility to base-catalyzed protodeboronation. However, the unique

3,5-disubstitution pattern (an electron-donating ethoxy group and a weakly electron-donating

methyl group) in this molecule serves a dual purpose: it strategically alters the electron density

of the pyridine ring while providing steric shielding to the boronic acid moiety. This guide

provides a comprehensive, causality-driven framework for deploying this reagent effectively in

Suzuki-Miyaura cross-coupling workflows.

Structural & Physicochemical Profiling
Understanding the physicochemical baseline of CAS 1315353-36-6 is critical for predicting its

behavior in biphasic reaction mixtures. The ethoxy group increases lipophilicity and provides a
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hydrogen-bond acceptor, while the methyl group acts as a metabolic block against cytochrome

P450-mediated oxidation at the 5-position.

Table 1: Quantitative Physicochemical Data

Parameter Value / Description
Impact on Synthesis &
Formulation

CAS Number 1315353-36-6
Unique identifier for

procurement[1].

Molecular Formula C8H12BNO3
Defines stoichiometric

calculations.

Molecular Weight 181.00 g/mol
Essential for precise catalyst

loading.

SMILES CCOC1=CN=CC(C)=C1B(O)O
Used for in silico predictive

modeling.

Purity Standard ≥95% (Typical)

Impurities often include

boronic anhydrides

(boroxines).

Stability Prone to protodeboronation
Requires storage at -20°C

under inert atmosphere.

Mechanistic Insights: Overcoming
Protodeboronation
As a Senior Application Scientist, the most frequent failure mode I observe with 4-

pyridinylboronic acids is rapid degradation before cross-coupling can occur.

The Causality of Degradation: The electron-withdrawing nature of the pyridine nitrogen

significantly polarizes the C–B bond. Under the basic conditions required for Suzuki-Miyaura

coupling, hydroxide or carbonate ions attack the empty p-orbital of the boron atom, forming a

boronate complex. If the subsequent transmetalation to the Palladium(II) center is slow—which

is often the case here due to the steric hindrance of the 3-ethoxy and 5-methyl groups—the
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intermediate undergoes hydrolytic cleavage (protodeboronation), yielding 3-ethoxy-5-

methylpyridine and boric acid[2].

To counteract this, the catalytic system must be engineered to make transmetalation faster than

hydrolysis. This requires electron-rich, sterically demanding ligands (e.g., XPhos or dppf) that

accelerate both oxidative addition and reductive elimination, effectively "pulling" the boronate

through the catalytic cycle before it can degrade.
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Suzuki-Miyaura catalytic cycle highlighting the protodeboronation degradation pathway.
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Self-Validating Experimental Protocol: Suzuki-
Miyaura Cross-Coupling
This protocol is designed as a self-validating system. The use of a biphasic 1,4-Dioxane/Water

system ensures that the base is solubilized, while stringent degassing prevents the oxidative

homocoupling of the boronic acid.

Materials Required:
(3-Ethoxy-5-methylpyridin-4-yl)boronic acid (1.2 equivalents)

Aryl Halide (Ar-Br or Ar-I) (1.0 equivalent)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equivalents / 5 mol%)

Base: Potassium Phosphate Tribasic (K₃PO₄) (3.0 equivalents)

Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:
Preparation & Degassing (Crucial Step):

Action: In a Schlenk tube or sealed microwave vial, combine the Aryl Halide, (3-Ethoxy-5-
methylpyridin-4-yl)boronic acid, and K₃PO₄. Add the 1,4-Dioxane/H₂O solvent mixture.

Causality: Water is necessary to dissolve the base and activate the boronic acid into the

reactive boronate species.

Validation: Sparge the mixture with ultra-pure N₂ or Argon for exactly 15 minutes. The

solution must be completely deoxygenated to prevent Pd(0) oxidation and boronic acid

homocoupling.

Catalyst Addition:

Action: Add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of inert gas. Seal the vessel.
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Validation: The mixture should exhibit a distinct color change (typically shifting from

yellow/orange to a deep red/brown) upon heating, indicating the formation of the active

Pd(0) species.

Thermal Activation:

Action: Heat the reaction to 80°C.

Causality: Do not exceed 90°C. Elevated temperatures exponentially increase the rate of

protodeboronation for 4-pyridinyl substrates. 80°C provides the optimal kinetic balance.

In-Process Control (IPC):

Action: After 4 hours, sample 10 µL of the organic layer, dilute in MeCN, and analyze via

LC-MS.

Validation: Monitor the disappearance of the Aryl Halide. If the boronic acid has completely

degraded (visible as 3-ethoxy-5-methylpyridine mass) but Aryl Halide remains, spike an

additional 0.5 eq of the boronic acid.

Quench and Isolation:

Action: Cool to room temperature, dilute with Ethyl Acetate (EtOAc), and wash with

saturated aqueous NH₄Cl.

Causality: NH₄Cl neutralizes the strongly basic K₃PO₄, preventing further degradation of

any sensitive functional groups during workup.
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Self-validating experimental workflow for sterically hindered pyridinylboronic acids.

Optimization Parameters for Sterically Hindered
Substrates
When scaling up or optimizing the coupling of CAS 1315353-36-6, empirical data dictates that

the choice of base and solvent profoundly impacts the yield.

Table 2: Matrix of Optimization Parameters
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Catalyst
System

Base
Solvent
System

Expected Yield
Impact

Scientific
Rationale

Pd(dppf)Cl₂ K₃PO₄
1,4-Dioxane/H₂O

(4:1)
High (75-90%)

Large bite angle

of dppf

accelerates

reductive

elimination;

K₃PO₄ provides

optimal basicity

without

excessive

hydrolysis.

Pd(PPh₃)₄ Na₂CO₃
Toluene/EtOH/H₂

O

Moderate (40-

60%)

PPh₃ is often too

slow for sterically

hindered ortho-

substituted

pyridines,

leading to

competitive

protodeboronatio

n.

XPhos Pd G2 K₂CO₃ THF/H₂O (10:1) High (80-95%)

XPhos ligand

easily

accommodates

the 3-ethoxy and

5-methyl steric

bulk, enabling

room

temperature or

mild heating.

Pd(OAc)₂ /

SPhos

CsF 1,4-Dioxane

(Anhydrous)

Variable (30-

70%)

Fluoride acts as

a non-basic

activator for the

boron, reducing

protodeboronatio
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n, but requires

highly reactive

aryl halides.

Strategic Applications in Drug Discovery
The incorporation of the (3-ethoxy-5-methylpyridin-4-yl) motif into a pharmacophore is rarely

accidental. It is typically deployed during the Lead Optimization phase for specific Structure-

Activity Relationship (SAR) goals:

Conformational Restriction: The steric bulk of the ethoxy and methyl groups forces the

pyridine ring out of coplanarity with the adjacent coupled aryl system. This orthogonal

conformation can perfectly position the pyridine nitrogen to interact with specific hinge-region

residues in kinase targets.

Metabolic Shielding: Unsubstituted pyridines are highly susceptible to oxidation by hepatic

enzymes. The methyl group at the 5-position blocks a primary site of metabolism, thereby

increasing the in vivo half-life of the resulting drug candidate.

Lipophilic Ligand Efficiency (LLE): The ethoxy ether linkage provides a flexible, lipophilic

vector that can probe hydrophobic pockets within a receptor without adding excessive

molecular weight, maintaining a favorable LLE profile.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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